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Compound of Interest

Compound Name: 4-iodo-3-methoxy-1H-pyrazole

Cat. No.: B2860686

An In-Depth Technical Guide to the Safe Handling and Application of 4-lodo-3-Methoxy-1H-
Pyrazole

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and drug development professionals on the safe handling, storage, and strategic application of
4-iodo-3-methoxy-1H-pyrazole. As a pivotal building block in modern synthetic chemistry,
understanding its properties is paramount for ensuring laboratory safety and achieving
successful experimental outcomes. This document synthesizes established safety protocols
with insights into the compound's chemical reactivity, providing a framework for its effective
utilization.

Hazard Identification and Toxicological Profile

While a specific, comprehensive toxicological profile for 4-iodo-3-methoxy-1H-pyrazole is not
extensively documented, a robust hazard assessment can be extrapolated from safety data for
structurally similar compounds, such as 4-iodopyrazole.[1][2] The primary hazards are
associated with its irritant properties and potential harm if ingested or inhaled.

Organic iodine compounds, in general, can present unique hazards. They may be volatile and
can be absorbed through the skin.[3][4] In the event of combustion, they can produce
hazardous gases, including hydrogen iodide.[5] Therefore, treating 4-iodo-3-methoxy-1H-
pyrazole with a high degree of caution is a critical first step in its handling.

Table 1. GHS Hazard Classification (Extrapolated from 4-lodopyrazole Analogs)
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed[2][6][7]

H315: Causes skin irritation[1]
[2]6]1[7]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 o
irritation[1][2][6][7]

| Specific target organ toxicity (single exposure) | Category 3 | H335: May cause respiratory
irritation[1][2][6][7] |

Prudent Practices for Safe Handling

A self-validating safety protocol is built on the principle of minimizing exposure through a multi-
layered approach encompassing engineering controls, personal protective equipment (PPE),
and meticulous handling techniques.

Engineering Controls

The primary engineering control for handling this compound is a certified chemical fume hood.
This is non-negotiable. The fume hood provides critical protection against the inhalation of fine
dust particles and potential vapors. For weighing procedures, a ventilated balance enclosure or
a powder containment hood should be used to prevent the aerosolization of the solid
compound.[8] All manipulations, including transfers, dissolutions, and additions to reaction
vessels, must be conducted within the fume hood.

Personal Protective Equipment (PPE)

Appropriate PPE is the second line of defense and must be worn at all times when handling 4-
iodo-3-methoxy-1H-pyrazole.

o Eye Protection: Chemical safety goggles are mandatory to protect against splashes and
airborne particles. A face shield should be worn over goggles during procedures with a
higher risk of splashing.[1]
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e Hand Protection: Chemically resistant gloves, such as nitrile, are required. It is crucial to
inspect gloves for any signs of degradation or puncture before use. Gloves should be
removed using the proper technique to avoid skin contact and disposed of as contaminated
waste after the task is complete.[8]

o Body Protection: A flame-resistant laboratory coat must be worn and fully fastened.

o Respiratory Protection: For situations where engineering controls may not be sufficient, such
as cleaning up a large spill, a NIOSH-approved respirator with cartridges appropriate for
organic vapors and particulates should be used.[8]

Standard Handling Workflow

The causality behind a safe handling workflow is to create a systematic process that minimizes
the potential for exposure at each step.
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Caption: Workflow for handling 4-iodo-3-methoxy-1H-pyrazole.
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Storage and Stability Considerations
Proper storage is essential to maintain the integrity of 4-iodo-3-methoxy-1H-pyrazole and

prevent degradation.

¢ Conditions: The compound should be stored in a tightly sealed container in a cool, dry, and
dark place.[9] An inert atmosphere (e.g., under argon or nitrogen) is recommended to
prevent potential degradation from air and moisture.[9]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][5]

o Thermal Stability: While many pyrazole-based compounds exhibit good thermal stability, the
stability of halogenated heterocycles can vary.[10][11] It is prudent to avoid exposure to high
temperatures. Any decomposition may release hazardous iodine-containing vapors.

Spill Management and Waste Disposal
Spill Protocol

In the event of a spill, a calm and systematic response is crucial.

o Evacuate & Alert: Evacuate all non-essential personnel from the immediate area and alert
colleagues and the lab supervisor.

 Isolate: Prevent the spill from spreading. If the substance is a solid, avoid creating dust.

o PPE: Don appropriate PPE, including respiratory protection if the spill is large or in a poorly
ventilated area.

o Containment & Cleanup: For a solid spill, gently cover with an inert absorbent material like
vermiculite or sand. Carefully sweep the material into a designated, labeled waste container.
Avoid dry sweeping, which can generate dust.[8]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g.,
isopropanol, acetone), followed by soap and water. All cleaning materials must be disposed
of as hazardous waste.

Waste Disposal
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All waste containing 4-iodo-3-methoxy-1H-pyrazole, including unused product, contaminated
consumables (gloves, wipes), and reaction residues, must be treated as hazardous waste. It
should be collected in a clearly labeled, sealed container and disposed of through an approved
chemical waste program in accordance with local and national regulations.[1]

Reactivity Profile and Synthetic Utility

Understanding the compound's reactivity is key to its effective use in research. The primary
value of 4-iodo-3-methoxy-1H-pyrazole in drug discovery lies in the strategic placement of the
iodine atom.[12][13] The carbon-iodine bond is relatively weak, making it an excellent leaving
group and a versatile handle for forming new carbon-carbon and carbon-heteroatom bonds.

This reactivity is most powerfully exploited in palladium-catalyzed cross-coupling reactions,
which are foundational in modern medicinal chemistry for building molecular complexity.[12][14]

Key Transformations
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Caption: Common cross-coupling reactions utilizing the C-1 bond.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
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This protocol provides a representative example of how 4-iodo-3-methoxy-1H-pyrazole is
used to synthesize more complex molecules.

o Vessel Preparation: To a dry microwave vial equipped with a magnetic stir bar, add 4-iodo-3-
methoxy-1H-pyrazole (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and cesium
carbonate (2.5 equiv.).

 Inert Atmosphere: Seal the vial and purge with dry argon or nitrogen gas for 5-10 minutes.

o Catalyst & Solvent Addition: Under the inert atmosphere, add the palladium catalyst (e.g.,
Pd(PPhs)4, 2-5 mol%) followed by the degassed solvent system (e.g., a mixture of 1,4-
dioxane and water).

o Reaction: Place the vial in a preheated reaction block or microwave reactor and heat to the
desired temperature (e.g., 90-110 °C) for the specified time (typically 15-60 minutes).

o Workup: After cooling to room temperature, dilute the reaction mixture with an organic
solvent like ethyl acetate and water. Separate the organic layer, wash with brine, dry over
anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

 Purification: Purify the crude product via column chromatography on silica gel to obtain the
desired coupled product.

Physical and Chemical Properties

Table 2: Properties of 4-lodo-3-Methoxy-1H-Pyrazole

Property Value Source
CAS Number 1350325-05-1 [15]
Molecular Formula C4HsIN20 [15]
Molecular Weight 224.00 g/mol [15]
Appearance Solid (typical) 9]

| IUPAC Name | 4-iodo-3-methoxy-1H-pyrazole |[9] |
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Conclusion

4-lodo-3-methoxy-1H-pyrazole is a valuable reagent whose utility is directly linked to its
careful and informed handling. By understanding its potential hazards and adhering to a
stringent safety protocol founded on engineering controls, appropriate PPE, and prudent
laboratory practices, researchers can confidently and safely leverage its synthetic potential.
The principles of risk mitigation—from storage to disposal—are paramount for protecting
personnel and ensuring the integrity of research in the pursuit of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. 4-FNEE 99% | Sigma-Aldrich [sigmaaldrich.com]

. pubs.rsna.org [pubs.rsna.org]

. utoronto.scholaris.ca [utoronto.scholaris.ca]

. nj.gov [nj.gov]

. Static.cymitquimica.com [static.cymitquimica.com]

. 4-lodopyrazole | C3H3IN2 | CID 77022 - PubChem [pubchem.ncbi.nlm.nih.gov]

. volochem.s3-us-west-1.amazonaws.com [volochem.s3-us-west-1.amazonaws.com]

°
(] [e0] ~ (o)) )] EaN w N -

. 4-lodo-3-methoxy-1H-pyrazole | 1350325-05-1 [sigmaaldrich.com]
e 10. tandfonline.com [tandfonline.com]

e 11. researchgate.net [researchgate.net]

e 12. pdf.benchchem.com [pdf.benchchem.com]

e 13. pdf.benchchem.com [pdf.benchchem.com]

e 14, pdf.benchchem.com [pdf.benchchem.com]

e 15. 4-lodo-3-methoxy-1H-pyrazole | 1350325-05-1 | AEC32505 [biosynth.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2860686?utm_src=pdf-body
https://www.benchchem.com/product/b2860686?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC200370250&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/213993
https://pubs.rsna.org/doi/10.1148/71.1.15
https://utoronto.scholaris.ca/server/api/core/bitstreams/f17f457a-2c2a-4718-b50a-457efecb94a2/content
https://nj.gov/health/eoh/rtkweb/documents/fs/1026.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR10990.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodopyrazole
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10008_SDS_USEN.pdf
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh580648f5?context=bbe
https://www.tandfonline.com/doi/full/10.1080/00268976.2019.1708491
https://www.researchgate.net/publication/338262556_Thermal_stability_and_detonation_characters_of_nitro-substituted_derivatives_of_pyrazole
https://pdf.benchchem.com/32/The_Strategic_Role_of_4_Iodopyrazole_in_Modern_Medicinal_Chemistry_A_Comparative_Guide.pdf
https://pdf.benchchem.com/1287/A_Comparative_Guide_4_iodo_1_methyl_1H_pyrazol_3_amine_and_its_Iodinated_Isomers_in_Drug_Discovery.pdf
https://pdf.benchchem.com/32/The_Strategic_Application_of_4_Iodopyrazole_in_Synthesis_A_Cost_Benefit_Analysis.pdf
https://www.biosynth.com/p/AEC32505/1350325-05-1-4-iodo-3-methoxy-1h-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2860686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [safety and handling of 4-iodo-3-methoxy-1H-pyrazole].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2860686#safety-and-handling-of-4-iodo-3-methoxy-
1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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